N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide

• IUPAC Name: N,N'-bis[(E)-(3-methoxyphenyl)methylideneamino]nonanediamide
• InChI: InChI=1S/C25H32N4O4/c1-32-22-12-8-10-20(16-22)18-26-28-24(30)14-6-4-3-5-7-15-25(31)29-27-19-21-11-9-13-23(17-21)33-2/h8-13,16-19H,3-7,14-15H2,1-2H3,(H,28,30)(H,29,31)/b26-18+,27-19+
• InChI Key: FKEHJNBFDZVDBE-BFNWXZRRSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)CCCCCCCC(=O)NN=CC2=CC(=CC=C2)OC
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/NC(=O)CCCCCCCC(=O)N/N=C/C2=CC(=CC=C2)OC
• Molecular Formula: C25H32N4O4
• Molecular Weight: 452.5 g/mol

Description

N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide, also known as BNN-6, is a chemical compound with potential applications in scientific research. BNN-6 is a hydrazone derivative that has been studied for its ability to inhibit protein tyrosine phosphatases (PTPs), which are enzymes involved in cellular signaling pathways. Additionally, future directions for research on BNN-6 will be discussed.

Mechanism of Action

N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide is believed to inhibit PTPs by binding to the active site of the enzyme and preventing substrate binding. This results in a decrease in the dephosphorylation of tyrosine residues on target proteins, leading to altered cellular signaling pathways.
Biochemical and Physiological Effects:
N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has also been shown to have anti-inflammatory effects, as it can inhibit the activity of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide is its specificity for PTPs, which allows for targeted inhibition of these enzymes without affecting other cellular processes. Additionally, N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has been shown to have low toxicity in animal models, making it a potentially safe and effective therapeutic agent. However, one limitation of N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide is its relatively low potency compared to other PTP inhibitors, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide. One area of interest is the development of more potent derivatives of N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide that could be used as therapeutic agents for cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide and its effects on cellular signaling pathways. Finally, the development of more efficient synthesis methods for N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide could make it more readily available for research and therapeutic use.

Scientific Research Applications

N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has been studied for its potential applications in cancer research, as PTPs have been implicated in the development and progression of cancer. N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has been shown to inhibit the activity of several PTPs, including PTP1B and SHP-2, which are involved in insulin signaling and cell proliferation, respectively. Inhibition of these enzymes by N'~1~,N'~9~-bis(3-methoxybenzylidene)nonanedihydrazide has been shown to reduce tumor growth in vitro and in vivo.